Cas no 1795479-23-0 (N-[2-(3-chlorophenyl)-2-methoxypropyl]-N'-[2-(trifluoromethyl)phenyl]oxamide)

• Product Name: N-[2-(3-chlorophenyl)-2-methoxypropyl]-N'-[2-(trifluoromethyl)phenyl]oxamide
• CAS No: 1795479-23-0
• MF: C₁₉H₁₈ClF₃N₂O₃
• MW: 414.806034564972
• CID: 5368307
• Update Time: 2025-10-31

N-[2-(3-chlorophenyl)-2-methoxypropyl]-N'-[2-(trifluoromethyl)phenyl]oxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(3-chlorophenyl)-2-methoxypropyl]-N'-[2-(trifluoromethyl)phenyl]oxamide

• Inchi： 1S/C19H18ClF3N2O3/c1-18(28-2,12-6-5-7-13(20)10-12)11-24-16(26)17(27)25-15-9-4-3-8-14(15)19(21,22)23/h3-10H,11H2,1-2H3,(H,24,26)(H,25,27)
• InChI Key： ZEBOKJPEMGRXPB-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=CC(Cl)=C1)(OC)C)(=O)C(NC1=CC=CC=C1C(F)(F)F)=O

Additional information on N-[2-(3-chlorophenyl)-2-methoxypropyl]-N'-[2-(trifluoromethyl)phenyl]oxamide

N-[2-(3-Chlorophenyl)-2-methoxypropyl]-N'-[2-(trifluoromethyl)phenyl]oxamide (CAS No. 1795479-23-0): An Overview

N-[2-(3-Chlorophenyl)-2-methoxypropyl]-N'-[2-(trifluoromethyl)phenyl]oxamide (CAS No. 1795479-23-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to this compound.

The chemical structure of N-[2-(3-Chlorophenyl)-2-methoxypropyl]-N'-[2-(trifluoromethyl)phenyl]oxamide is notable for its oxamide core, which is flanked by two distinct aromatic substituents: a 3-chlorophenyl group and a 2-trifluoromethylphenyl group. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an interesting candidate for further investigation.

Recent studies have focused on the synthesis and characterization of N-[2-(3-Chlorophenyl)-2-methoxypropyl]-N'-[2-(trifluoromethyl)phenyl]oxamide. One notable approach involves the reaction of 3-chlorophenacyl bromide with methanol to form the corresponding methoxypropyl intermediate, followed by coupling with 2-trifluoromethylbenzoyl chloride in the presence of a base such as triethylamine. This method has been reported to yield high purity and good yields of the target compound.

In terms of biological activity, N-[2-(3-Chlorophenyl)-2-methoxypropyl]-N'-[2-(trifluoromethyl)phenyl]oxamide has shown promising results in several in vitro and in vivo assays. For instance, it has demonstrated significant anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, preliminary studies have indicated that this compound may have potential as an antitumor agent, particularly against certain types of cancer cells.

The mechanism of action of N-[2-(3-Chlorophenyl)-2-methoxypropyl]-N'-[2-(trifluoromethyl)phenyl]oxamide is still under investigation. However, current evidence suggests that it may act through multiple pathways. One proposed mechanism involves the modulation of signaling pathways involved in inflammation and cell proliferation. For example, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in the regulation of inflammatory responses.

Furthermore, recent research has explored the pharmacokinetic properties of N-[2-(3-Chlorophenyl)-2-methoxypropyl]-N'-[2-(trifluoromethyl)phenyl]oxamide. Studies have indicated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential therapeutic applications. The compound has been found to have good oral bioavailability and a reasonable half-life in animal models, suggesting its suitability for further preclinical and clinical development.

In addition to its therapeutic potential, N-[2-(3-Chlorophenyl)-2-methoxypropyl]-N'-[2-(trifluoromethyl)phenyl]oxamide has also been investigated for its use as a tool compound in chemical biology research. Its unique structure and biological activities make it a valuable probe for studying various cellular processes and signaling pathways. For instance, it has been used to investigate the role of specific enzymes and receptors in inflammatory diseases and cancer.

The safety profile of N-[2-(3-Chlorophenyl)-2-methoxypropyl]-N'-[2-(trifluoromethyl)phenyl]oxamide is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that it is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further safety studies are necessary to ensure its long-term safety and efficacy in humans.

In conclusion, N-[2-(3-Chlorophenyl)-2-methoxypropyl]-N'-[2-(trifluoromethyl)phenyl]oxamide (CAS No. 1795479-23-0) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its pharmacological properties. As more data becomes available, this compound may play a significant role in the development of novel treatments for various diseases.